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For Researchers, Scientists, and Drug Development Professionals

Introduction
Transcription factor EB (TFEB) is a master regulator of lysosomal biogenesis and autophagy.[1]

[2][3] Under basal conditions, TFEB is phosphorylated by mTORC1 and other kinases, leading

to its retention in the cytoplasm.[1][4] Upon cellular stress, such as starvation or lysosomal

dysfunction, TFEB is dephosphorylated, allowing it to translocate to the nucleus.[1][5][6] In the

nucleus, TFEB activates the expression of genes involved in lysosomal function and

autophagy, promoting cellular clearance.[2][3] Monitoring the subcellular localization of TFEB is

a key method for assessing the activation of this pathway. This immunofluorescence protocol

provides a detailed method for visualizing and quantifying TFEB nuclear translocation in

cultured cells.

Key Principles
The protocol is based on the specific detection of endogenous or overexpressed TFEB protein

using a primary antibody, followed by a fluorescently labeled secondary antibody. Cell nuclei

are counterstained with a DNA-binding dye like DAPI to allow for the clear distinction between

nuclear and cytoplasmic compartments. The ratio of nuclear to cytoplasmic fluorescence

intensity of TFEB is then quantified to determine the extent of nuclear translocation.
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This protocol is optimized for mammalian cells grown in multi-well plates or on coverslips.

Materials and Reagents
Reagent Supplier (Example) Catalog Number (Example)

Cell Culture Plates/Coverslips Corning 353047

Paraformaldehyde (PFA), 16% Electron Microscopy Sciences 15710

Triton™ X-100 Thermo Fisher Scientific 28314

Bovine Serum Albumin (BSA) Sigma-Aldrich A7906

Normal Donkey Serum Sigma-Aldrich D9663

Anti-TFEB Rabbit pAb/mAb Cell Signaling Technology 4240

Alexa Fluor™ 488 Donkey

anti-Rabbit IgG
Thermo Fisher Scientific A-21206

DAPI (4',6-diamidino-2-

phenylindole)
Thermo Fisher Scientific D1306

Phosphate-Buffered Saline

(PBS)
Gibco 10010023

Mounting Medium Vector Laboratories H-1000
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Solution Composition

Fixation Solution (4% PFA)
Dilute 16% PFA to a final concentration of 4% in

PBS. Prepare fresh.

Permeabilization Buffer (0.5% Triton X-100 in

PBS)

Add 500 µL of 10% Triton X-100 to 9.5 mL of

PBS.

Blocking Buffer (5% NDS, 2% BSA, 0.5% Triton

X-100 in PBS)

Add 500 µL Normal Donkey Serum, 200 mg

BSA, and 500 µL of 10% Triton X-100 to 9 mL of

PBS.

Primary Antibody Dilution Buffer Dilute primary antibody in Blocking Buffer.

Secondary Antibody Dilution Buffer Dilute secondary antibody in Blocking Buffer.

Immunofluorescence Staining Protocol
Cell Seeding: Seed cells onto coverslips or into multi-well plates to achieve 60-80%

confluency at the time of the experiment.

Treatment (Optional): Treat cells with compounds of interest to induce or inhibit TFEB

nuclear translocation. For example, mTOR inhibitors like Torin1 (250 nM for 1-3 hours) can

be used to induce translocation.

Fixation:

Gently aspirate the culture medium.

Wash cells once with PBS.

Add 4% PFA and incubate for 15-20 minutes at room temperature.

Permeabilization:

Wash cells three times with PBS for 5 minutes each.

Add Permeabilization Buffer and incubate for 10 minutes at room temperature.

Blocking:
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Wash cells three times with PBS for 5 minutes each.

Add Blocking Buffer and incubate for 1 hour at room temperature.

Primary Antibody Incubation:

Dilute the primary anti-TFEB antibody in the Primary Antibody Dilution Buffer. A starting

dilution of 1:1000 is recommended.

Incubate overnight at 4°C.[7]

Secondary Antibody Incubation:

Wash cells three times with PBS for 5 minutes each.

Dilute the fluorescently labeled secondary antibody in the Secondary Antibody Dilution

Buffer (e.g., 1:1000).

Incubate for 1-2 hours at room temperature, protected from light.[7]

Nuclear Staining:

Wash cells three times with PBS for 5 minutes each.

Incubate with DAPI solution (e.g., 300 nM in PBS) for 5-10 minutes at room temperature,

protected from light.

Mounting:

Wash cells twice with PBS.

Mount coverslips onto microscope slides using a drop of mounting medium. If using

plates, add PBS for imaging.

Imaging and Analysis:

Acquire images using a fluorescence microscope or a high-content imaging system.
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Quantify the nuclear and cytoplasmic fluorescence intensity of TFEB in individual cells.

The ratio of nuclear to cytoplasmic fluorescence is a measure of TFEB translocation.

Quantitative Data Summary
Parameter

Recommended
Range/Value

Notes

Cell Confluency 60-80%
Ensures a healthy monolayer

for imaging.

Fixation Time 15-20 minutes
Over-fixation can mask

epitopes.

Permeabilization Time 10 minutes
Ensures antibody access to

intracellular targets.

Blocking Time 1 hour
Minimizes non-specific

antibody binding.

Primary Antibody Dilution 1:500 - 1:2000
Optimize for your specific

antibody and cell type.

Primary Antibody Incubation
Overnight at 4°C or 2 hours at

RT

Overnight incubation can

enhance signal.[7]

Secondary Antibody Dilution 1:500 - 1:2000
Titrate for optimal signal-to-

noise ratio.

Secondary Antibody Incubation 1-2 hours at room temperature
Protect from light to prevent

photobleaching.[7]

DAPI Concentration 300 nM
Adjust as needed for clear

nuclear visualization.

Visualization of Workflow and Signaling Pathway
Experimental Workflow
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Caption: Immunofluorescence workflow for TFEB nuclear translocation.
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Caption: Regulation of TFEB nuclear translocation by phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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